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Compound of Interest

Compound Name: Isoamyl phenylacetate

Cat. No.: B094502

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Isoamyl phenylacetate, a key fragrance ingredient, offers a unique olfactory profile
characterized by its sweet, fruity, and floral notes, often with hints of cocoa and honey. Its
versatility allows for its incorporation into a wide array of fragrance compositions, from fine
perfumes to personal care products. This document provides detailed application notes and
experimental protocols for the effective use and evaluation of isoamyl phenylacetate in
perfumery and cosmetic science.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of isoamyl phenylacetate is
fundamental to its application in fragrance formulations. This data informs its stability, solubility,
and performance in various product bases.
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Property Value
Isopentyl phenylacetate, 3-methylbutyl 2-
Synonyms
phenylacetate
CAS Number 102-19-2
Molecular Formula C13H1802
Molecular Weight 206.28 g/mol
Appearance Colorless to pale yellow liquid
Sweet, fruity (banana, pear), floral (rosy,
Odor Profile honeyed), with cocoa and chocolate
undertones.[1]
Boiling Point 268 °C
Flash Point 103.3°C
Density ~0.975 g/mL at 25 °C
Solubility Insoluble in water; soluble in oils and ethanol.

Olfactory Profile and Applications

Isoamyl phenylacetate is prized for its complex and tenacious aroma. Its sweet, fruity notes

with a balsamic undertone make it a valuable component in various fragrance families.[2]

Applications in Perfumery:

o Floral Accords: It imparts a natural, honeyed sweetness to rose and carnation compositions.

[1]

» Fruity Compositions: It enhances fruity notes, particularly pear, apple, and banana, adding a

ripe and juicy quality.[3]

o Gourmand Fragrances: Its cocoa and chocolate facets make it an excellent choice for

creating edible, dessert-like scents.[1]
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» Fine Fragrances: Typically used at lower concentrations to add a subtle, sweet complexity.
The average content of fragrances in eau de parfum is 10-14%, and in eau de toilette is 6-
9%.[4]

e Personal Care Products: Incorporated into lotions, creams, soaps, and shampoos to provide
a pleasant and lasting fragrance. The average fragrance content in skin creams, shampoos,
hair and deodorant sprays is approximately 0.2-1%.[4]

o Air Care: Used in candles and air fresheners to create a warm and inviting ambiance.

Recommended Use Levels:

Product Type Typical Concentration Range
Fine Fragrance (e.g., Eau de Parfum) 0.1% - 2.0%
Personal Care Lotions and Creams 0.2% - 1.0%
Soaps and Shampoos 0.5% - 1.5%
Air Fresheners and Candles 1.0% - 5.0%

Experimental Protocols

The following protocols provide detailed methodologies for the analytical and sensory
evaluation of isoamyl phenylacetate in fragrance applications.

Protocol 1: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis

This protocol outlines the analysis of a fragrance oil containing isoamyl phenylacetate to
determine its purity and relative concentration.

Objective: To identify and quantify isoamyl phenylacetate in a complex fragrance mixture.
Materials and Equipment:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
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e Capillary Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent

e Helium (carrier gas)

e Sample Vials

e Microsyringe

o Ethanol (solvent)

» Isoamyl phenylacetate standard

Procedure:

e Sample Preparation:

o Prepare a 1% solution of the fragrance oil in ethanol.

o Prepare a series of standard solutions of isoamyl phenylacetate in ethanol at known
concentrations (e.g., 0.01%, 0.05%, 0.1%, 0.5%).

¢ GC-MS Instrument Parameters:

[¢]

Injector Temperature: 250°C

[e]

Injection Volume: 1 pL

[e]

Split Ratio: 100:1

o

Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

[¢]

Oven Temperature Program:

» [nitial temperature: 60°C, hold for 2 minutes

= Ramp: 5°C/min to 280°C

» Hold at 280°C for 5 minutes
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o MS Transfer Line Temperature: 280°C
o lon Source Temperature: 230°C

o Mass Range: m/z 40-400

e Analysis:

[¢]

Inject the standard solutions to create a calibration curve.

[¢]

Inject the sample solution.

Identify the isoamyl phenylacetate peak in the sample chromatogram by comparing its

[e]

retention time and mass spectrum to the standard.
o Quantify the amount of isoamyl phenylacetate in the sample using the calibration curve.

Expected Results: A chromatogram showing separated peaks for each component of the
fragrance oil. The mass spectrum of the isoamyl phenylacetate peak will show characteristic
fragments that confirm its identity.

Protocol 2: Sensory Evaluation of a Floral-Fruity
Fragrance

This protocol describes a method for a trained sensory panel to evaluate the olfactory
characteristics of a fragrance formulation containing isoamyl phenylacetate.

Objective: To assess the impact of isoamyl phenylacetate on the sensory profile of a floral-

fruity fragrance.

Materials:

o Fragrance formulation with isoamyl phenylacetate

o Control fragrance formulation without isoamyl phenylacetate

e Odor-free smelling strips
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« Individual sensory evaluation booths with controlled ventilation and lighting.[5]
e Water and unsalted crackers for palate cleansing
e Evaluation forms

Panelist Selection: A panel of 10-15 trained individuals with demonstrated olfactory acuity and
descriptive ability.

Procedure:

o Sample Preparation and Presentation:
o Dip smelling strips into the fragrance and control solutions to a depth of 1 cm.
o Allow the solvent to evaporate for 30 seconds.
o Present the coded smelling strips to the panelists in a randomized order.

o Evaluation:

o Panelists evaluate the top notes immediately, the middle notes after 15 minutes, and the
base notes after 1 hour.

o Panelists rate the intensity of the following attributes on a 10-point scale (1 = very weak,
10 = very strong):

Sweet

Fruity (Banana/Pear)

Floral (Rosy)

Honey

Cocoa

Overall Fragrance Intensity
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o Panelists also provide descriptive comments on the fragrance character.

o Data Analysis:
o Calculate the mean scores for each attribute for both the test and control fragrances.

o Use statistical analysis (e.g., t-test or ANOVA) to determine if there are significant
differences between the samples.

Expected Results: The fragrance containing isoamyl phenylacetate is expected to receive
significantly higher scores for "Sweet," "Fruity (Banana/Pear)," "Honey," and "Cocoa" attributes
compared to the control.

Protocol 3: Accelerated Stability Testing in a Cosmetic
Lotion

This protocol details an accelerated stability test to evaluate the performance of isoamyl
phenylacetate in a cosmetic lotion base.

Objective: To assess the physical and chemical stability of a fragranced lotion under
accelerated aging conditions.

Materials:

e Lotion base

o Fragrance oil containing a known concentration of isoamyl phenylacetate
e Oven capable of maintaining 40°C + 2°C

o Refrigerator capable of maintaining 4°C = 2°C

e pH meter

e Viscometer

 Airtight glass containers
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Procedure:

Sample Preparation:
o Prepare a batch of the lotion base and divide it into two portions.

o Incorporate the fragrance oil into one portion of the lotion at a concentration of 0.5%. The
other portion will serve as the unfragranced control.

o Package the fragranced and unfragranced lotions in airtight glass containers.
Storage Conditions:
o Store samples under the following conditions:
» 40°C (Accelerated)
» Room Temperature (~25°C) (Control)
s 4°C (Control)
Evaluation Schedule:

o Evaluate the samples at the following time points: Time 0, 1 week, 2 weeks, 4 weeks, 8
weeks, and 12 weeks.

Parameters to Evaluate:

o

Appearance: Visual assessment for any changes in color, clarity, or phase separation.

[e]

Odor: Olfactory assessment by a trained evaluator for any changes in fragrance character
or intensity.

[e]

pH: Measure the pH of a 10% dispersion of the lotion in deionized water.

o

Viscosity: Measure the viscosity using a viscometer.

Data Analysis:
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o Record all observations and measurements at each time point.

o Compare the results of the fragranced lotion to the unfragranced control at each storage
condition.

Expected Results: A stable formulation will show minimal changes in appearance, odor, pH,
and viscosity over the 12-week period at all storage conditions. Any significant deviation in the
fragranced sample compared to the control may indicate an instability caused by the fragrance
oil.

Safety Assessment Framework

The safety of fragrance ingredients is of paramount importance. The Research Institute for
Fragrance Materials (RIFM) provides a comprehensive safety assessment process that can be
applied to isoamyl phenylacetate.[6] This process evaluates several key endpoints.

Key Toxicological Endpoints for Fragrance Safety Assessment:

o Genotoxicity: Assesses the potential of a substance to damage genetic material.

* Repeated Dose Toxicity: Evaluates the effects of long-term or repeated exposure.

o Reproductive Toxicity: Examines the potential for adverse effects on reproductive function.
o Skin Sensitization: Determines the potential to cause an allergic skin reaction.

» Phototoxicity/Photoallergenicity: Assesses the potential for a substance to cause a skin
reaction in the presence of UV light.

o Local Respiratory Toxicity: Evaluates potential effects on the respiratory system upon
inhalation.

» Environmental Toxicity: Assesses the potential environmental impact of the ingredient.

A RIFM safety assessment for isoamyl phenylacetate has concluded that it does not present
a safety concern for skin sensitization under the current, declared levels of use.[7] The
repeated dose, reproductive, and local respiratory toxicity endpoints were evaluated using the
Threshold of Toxicological Concern (TTC) approach.[7]
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Visualizing the Science of Scent
Olfactory Signal Transduction Pathway

The perception of smell begins with the interaction of an odorant molecule, such as isoamyl
phenylacetate, with an olfactory receptor in the nasal cavity. This initiates a signaling cascade
that results in the transmission of a nerve impulse to the brain.
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Caption: Olfactory signal transduction pathway.

Experimental Workflow for Fragrance Evaluation

A systematic workflow is crucial for the comprehensive evaluation of a new fragrance ingredient
like isoamyl phenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Sweet Scent of Science: Utilizing Isoamyl
Phenylacetate in Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094502#using-isoamyl-phenylacetate-as-a-
fragrance-ingredient-in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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